Cas no 339112-17-3 (4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate)
4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate
-
4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F163580-25mg |
4-{2-[(4-Fluorophenyl)sulfonyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate |
339112-17-3 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | F163580-50mg |
4-{2-[(4-Fluorophenyl)sulfonyl]acetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate |
339112-17-3 | 50mg |
$ 380.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00912734-1g |
4-[2-(4-Fluorobenzenesulfonyl)acetyl]-2,6-dimethylphenyl N,N-dimethylcarbamate |
339112-17-3 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646208-1mg |
4-(2-((4-Fluorophenyl)sulfonyl)acetyl)-2,6-dimethylphenyl dimethylcarbamate |
339112-17-3 | 98% | 1mg |
¥499.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646208-5mg |
4-(2-((4-Fluorophenyl)sulfonyl)acetyl)-2,6-dimethylphenyl dimethylcarbamate |
339112-17-3 | 98% | 5mg |
¥529.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646208-10mg |
4-(2-((4-Fluorophenyl)sulfonyl)acetyl)-2,6-dimethylphenyl dimethylcarbamate |
339112-17-3 | 98% | 10mg |
¥924.00 | 2024-05-18 | |
| A2B Chem LLC | AI75086-1mg |
4-[2-(4-fluorobenzenesulfonyl)acetyl]-2,6-dimethylphenyl N,N-dimethylcarbamate |
339112-17-3 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI75086-5mg |
4-[2-(4-fluorobenzenesulfonyl)acetyl]-2,6-dimethylphenyl N,N-dimethylcarbamate |
339112-17-3 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI75086-10mg |
4-[2-(4-fluorobenzenesulfonyl)acetyl]-2,6-dimethylphenyl N,N-dimethylcarbamate |
339112-17-3 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI75086-500mg |
4-[2-(4-fluorobenzenesulfonyl)acetyl]-2,6-dimethylphenyl N,N-dimethylcarbamate |
339112-17-3 | >90% | 500mg |
$720.00 | 2024-04-20 |
4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate
4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate (CAS No. 339112-17-3): A Comprehensive Overview
4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate (CAS No. 339112-17-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings associated with this compound.
Chemical Structure and Properties
The molecular formula of 4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate is C18H19FNO5S, with a molecular weight of approximately 380.41 g/mol. The compound features a phenyl ring substituted with a fluorine atom and a sulfonyl group attached to an acetyl moiety. The carbamate functionality is linked to a dimethylphenyl group, which imparts additional stability and reactivity to the molecule.
The presence of the fluorine atom in the phenyl ring enhances the lipophilicity of the compound, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The sulfonyl and carbamate functionalities contribute to the compound's reactivity and potential for forming stable complexes with biological targets.
Synthesis Methods
The synthesis of 4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate involves several well-defined steps. One common approach begins with the reaction of 4-fluorobenzenesulfonyl chloride with 2,6-dimethylphenol to form the corresponding sulfonyl ester. This intermediate is then acetylated using acetic anhydride to introduce the acetyl group. Finally, the carbamate functionality is introduced by reacting the acetylated intermediate with dimethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC).
Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, green chemistry principles have been applied to reduce waste and improve yield through the use of catalysts and alternative solvents.
Biological Properties and Applications
4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate has been studied for its potential biological activities, particularly in the context of medicinal chemistry. One area of interest is its ability to modulate enzyme activity. Research has shown that this compound can inhibit specific enzymes involved in metabolic pathways, making it a promising candidate for therapeutic applications.
In addition to enzyme inhibition, studies have explored the compound's potential as an anti-inflammatory agent. In vitro assays have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate may have applications in treating inflammatory diseases.
Clinical Trials and Therapeutic Potential
The therapeutic potential of 4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate has been evaluated in several preclinical studies. Animal models have shown promising results in reducing inflammation and improving disease outcomes in conditions such as arthritis and colitis. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.
Ongoing clinical trials are focusing on optimizing dosing regimens and evaluating long-term safety profiles. Early results indicate that the compound is well-tolerated with minimal side effects observed at therapeutic doses.
Current Research Trends
The field of medicinal chemistry is constantly evolving, and recent research has shed light on new applications for compounds like 4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate. One area of interest is its potential as a lead compound for developing novel drugs targeting neurodegenerative diseases. Studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation.
In addition to drug development, there is growing interest in using this compound as a tool for studying biological processes at a molecular level. Its unique structural features make it an excellent candidate for probing enzyme mechanisms and protein interactions.
Conclusion
4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate (CAS No. 339112-17-3) is a multifaceted organic compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers properties that make it suitable for a wide range of applications, from enzyme inhibition to anti-inflammatory therapy. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as a promising candidate for future drug development.
339112-17-3 (4-{2-(4-Fluorophenyl)sulfonylacetyl}-2,6-dimethylphenyl N,N-dimethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)